4-Cyclopropoxyphthalaldehyde

• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 4-cyclopropyloxyphthalaldehyde
• InChI: InChI=1S/C11H10O3/c12-6-8-1-2-11(5-9(8)7-13)14-10-3-4-10/h1-2,5-7,10H,3-4H2
• InChI Key: FFOPIFBHOKYWQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C=O)C=O

Description

4-Cyclopropoxyphthalaldehyde is a substituted phthalaldehyde derivative featuring a cyclopropoxy group at the 4-position of the aromatic ring. Phthalaldehydes are known for their reactivity as bifunctional electrophiles, often utilized in organic synthesis for crosslinking or derivatization applications. The cyclopropoxy substituent introduces steric and electronic effects that modulate the compound’s reactivity, solubility, and stability compared to unsubstituted phthalaldehydes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxyphthalaldehyde typically involves the reaction of phthalaldehyde with cyclopropanol under acidic or basic conditions. The reaction proceeds through the formation of an intermediate, which subsequently undergoes cyclization to yield the desired product. Common reagents used in this synthesis include cyclopropanol, phthalaldehyde, and a suitable catalyst such as sulfuric acid or sodium hydroxide.

Industrial Production Methods: Industrial production of 4-Cyclopropoxyphthalaldehyde may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Optimization of reaction conditions, including temperature, pressure, and catalyst concentration, is crucial to achieve high efficiency and selectivity.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxyphthalaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde groups can be oxidized to carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde groups can be reduced to alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropoxy group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, or halides, often under mild conditions.

Major Products:

Oxidation: Corresponding phthalic acids.

Reduction: Corresponding alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxyphthalaldehyde has diverse applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of heterocyclic compounds and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxyphthalaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde groups can form covalent bonds with nucleophilic sites on biomolecules, leading to the modulation of biological activities. The cyclopropoxy group may enhance the compound’s stability and reactivity, contributing to its overall effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

4-(Bromomethyl)benzaldehyde Structure: Contains a bromomethyl group at the 4-position of benzaldehyde. Reactivity: The bromomethyl group enables nucleophilic substitution reactions, making it a precursor for coupling reactions in organic synthesis. Key Difference: Unlike 4-Cyclopropoxyphthalaldehyde, this compound lacks the cyclopropoxy moiety, reducing steric hindrance and altering electronic properties.

3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone Structure: A heterocyclic compound with a cyclohexyl group and hydrazone functionality. Reactivity: Hydrazone groups are typically involved in condensation reactions, useful in medicinal chemistry for bioactive molecule design. Toxicity: Similar to 4-Cyclopropoxyphthalaldehyde, toxicological profiles are understudied, necessitating precautionary measures during handling . Key Difference: The indenopyrazole core and hydrazone group distinguish it from phthalaldehyde derivatives, limiting direct functional comparisons.

Physicochemical Properties (Hypothetical Comparison)

Property	4-Cyclopropoxyphthalaldehyde*	4-(Bromomethyl)benzaldehyde	3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone
Molecular Formula	C₁₁H₁₀O₂	C₈H₇BrO	C₁₆H₁₈N₄
Molecular Weight (g/mol)	~174.2	199.05	266.35
Reactivity	Electrophilic aromatic substitution	Nucleophilic substitution	Condensation reactions
Solubility	Moderate in polar solvents	Low in water, soluble in DMSO	Likely low in water, soluble in organic solvents

*Note: Data for 4-Cyclopropoxyphthalaldehyde inferred from structural analogs due to lack of direct evidence.

Research Findings and Gaps

• Toxicological Data: None of the compounds in the provided evidence have comprehensive safety profiles, emphasizing the need for further toxicology studies .
• Synthetic Utility : While 4-(Bromomethyl)benzaldehyde is well-documented in cross-coupling reactions, 4-Cyclopropoxyphthalaldehyde’s utility remains speculative without experimental validation.